1-(3-cyclohexylpropanoyl)-4-phenylpiperazine

• IUPAC Name: 3-cyclohexyl-1-(4-phenylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C19H28N2O/c22-19(12-11-17-7-3-1-4-8-17)21-15-13-20(14-16-21)18-9-5-2-6-10-18/h2,5-6,9-10,17H,1,3-4,7-8,11-16H2
• InChI Key: CVNGLRLUHLCSQV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H28N2O
• Molecular Weight: 300.4 g/mol

Description

1-(3-cyclohexylpropanoyl)-4-phenylpiperazine, also known as CPP, is a chemical compound that has been extensively studied for its potential use in scientific research. CPP is a piperazine derivative and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(3-cyclohexylpropanoyl)-4-phenylpiperazine is not fully understood. However, it is known to bind to the sigma-1 receptor with high affinity and modulate its activity. The sigma-1 receptor is involved in various cellular processes such as calcium signaling, lipid metabolism, and protein folding. This compound has been shown to modulate these processes and affect cellular function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of acetylcholine, dopamine, and serotonin in the brain. This compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. Additionally, this compound has been shown to modulate calcium signaling and affect lipid metabolism.

Advantages and Limitations for Lab Experiments

1-(3-cyclohexylpropanoyl)-4-phenylpiperazine has several advantages for lab experiments. It is a highly selective sigma-1 receptor ligand and can be used as a tool to study the receptor's function. This compound is also relatively stable and can be easily synthesized in large quantities. However, one limitation of this compound is its relatively low water solubility, which can affect its bioavailability in vivo.

Future Directions

There are several future directions for the study of 1-(3-cyclohexylpropanoyl)-4-phenylpiperazine. One area of interest is the role of the sigma-1 receptor in cancer. This compound has been shown to have anti-tumor effects in various cancer cell lines, and further research is needed to understand its mechanism of action and potential use as a cancer therapy. Another area of interest is the use of this compound as a tool to study neurodegenerative diseases such as Alzheimer's disease. This compound has been shown to have neuroprotective effects and may have potential as a therapeutic agent for these diseases.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in scientific research. It has been shown to have various biochemical and physiological effects and has been used as a tool to study the sigma-1 receptor and its role in various physiological and pathological conditions. This compound has several advantages for lab experiments, but also has limitations that need to be addressed. There are several future directions for the study of this compound, and further research is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

1-(3-cyclohexylpropanoyl)-4-phenylpiperazine can be synthesized through a multi-step process involving the reaction of 3-cyclohexylpropanoic acid with thionyl chloride, followed by the reaction with piperazine and phenylmagnesium bromide. This method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

1-(3-cyclohexylpropanoyl)-4-phenylpiperazine has been extensively studied for its potential use in scientific research. It has been shown to have an affinity for the sigma-1 receptor, which is a transmembrane protein involved in various cellular processes. This compound has been used as a tool to study the sigma-1 receptor and its role in various physiological and pathological conditions such as Alzheimer's disease, cancer, and depression.